Cas no 67139-08-6 (1H,2H,3H-imidazo1,2-a1,3diazole)

• Product Name: 1H,2H,3H-imidazo1,2-a1,3diazole
• CAS No: 67139-08-6
• MF: C₅H₇N₃
• MW: 109.129180192947
• MDL: MFCD09864159
• CID: 4127440
• PubChem ID: 135813635
• Update Time: 2025-05-20

1H,2H,3H-imidazo1,2-a1,3diazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,2-a]imidazole, 2,3-dihydro-
• 1H,2H,3H-[1,3]Diazolo[1,2-a]imidazole
• 2,3-Dihydro-1H-imidazo[1,2-a]imidazole
• 3,7-dihydro-2H-imidazo[1,2-a]imidazole
• 5,6-Dihydro-1H-imidazo[1,2-a]imidazole
• 1H-Imidazo[1,2-a]imidazole, 5,6-dihydro-
• 1H,2H,3H-imidazo1,2-a1,3diazole
• SCHEMBL2392106
• DTXSID50498291
• DB-134031
• CS-0071413
• 67139-08-6
• imidazo[1,2-a]imidazoline
• F2158-0072
• AKOS005207067
• EN300-218717
• KS-7362
• D72150
• Z2177030595
• 1H,2H,3H-(1,3)diazolo(1,2-a)imidazole
• 952-743-3

• MDL： MFCD09864159
• Inchi： 1S/C5H7N3/c1-3-8-4-2-7-5(8)6-1/h1,3H,2,4H2,(H,6,7)
• InChI Key： ISIOZKZXXAFJTG-UHFFFAOYSA-N
• SMILES： N12C=CN=C1NCC2

Computed Properties

• Exact Mass: 109.063997236g/mol
• Monoisotopic Mass: 109.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.8Ų

Additional information on 1H,2H,3H-imidazo1,2-a1,3diazole

Comprehensive Overview of 1H,2H,3H-imidazo[1,2-a][1,3]diazole (CAS No. 67139-08-6)

1H,2H,3H-imidazo[1,2-a][1,3]diazole, with the CAS number 67139-08-6, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which combines imidazole and diazole rings, making it a valuable scaffold for the development of novel pharmaceuticals and materials.

The molecular formula of 1H,2H,3H-imidazo[1,2-a][1,3]diazole is C₅H₅N₄, and its molecular weight is approximately 127.12 g/mol. The compound's structure consists of a fused ring system where the imidazole and diazole rings share a common nitrogen atom. This structural feature imparts unique chemical and biological properties to the molecule.

In recent years, 1H,2H,3H-imidazo[1,2-a][1,3]diazole has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its role as a scaffold for the development of bioactive compounds. Research has shown that derivatives of this compound exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the synthesis and biological evaluation of a series of 1H,2H,3H-imidazo[1,2-a][1,3]diazole-based compounds. The researchers found that certain derivatives demonstrated potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding highlights the potential of these compounds as lead candidates for the development of new anti-inflammatory drugs.

Beyond its medicinal applications, 1H,2H,3H-imidazo[1,2-a][1,3]diazole has also been explored for its use in materials science. The compound's unique electronic properties make it a promising candidate for the development of organic semiconductors and other advanced materials. A study published in Advanced Materials in 2021 reported the synthesis of a novel polymer containing 1H,2H,3H-imidazo[1,2-a][1,3]diazole units. The resulting material exhibited excellent charge transport properties and was proposed for use in organic field-effect transistors (OFETs).

The synthesis of 1H,2H,3H-imidazo[1,2-a][1,3]diazole can be achieved through various routes. One common method involves the condensation of an appropriate amine with a suitable nitrile or amidine under appropriate conditions. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing this compound.

In terms of safety and handling, it is important to note that while 1H,2H,3H-imidazo[1,2-a][1,3]diazole is not classified as a hazardous material under current regulations (such as those outlined by OSHA or GHS), standard laboratory safety protocols should always be followed when working with this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks.

The future prospects for research on 1H,2H,3H-imidazo[1,2-a][1,3]diazole are promising. Ongoing studies are exploring its potential applications in areas such as drug delivery systems and photovoltaic materials. Additionally, efforts are being made to optimize synthetic routes to improve yield and reduce environmental impact.

In conclusion, 1H,2H,3H-imidazo[1,2-a][1,3]diazole (CAS No. 67139-08-6) is a versatile heterocyclic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As new studies continue to uncover its properties and applications, 1H,2H,3H-imidazo[1，2-a][1，3]diazole is likely to play an increasingly important role in advancing various scientific fields.